Cas no 731773-12-9 (4-(4-Fluorophenyl)-2-methyl-1-butene)

4-(4-Fluorophenyl)-2-methyl-1-butene structure
731773-12-9 structure
Product Name:4-(4-Fluorophenyl)-2-methyl-1-butene
CAS No:731773-12-9
MF:C11H13F
MW:164.219326734543
CID:559266
PubChem ID:24721825
Update Time:2025-04-19

4-(4-Fluorophenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-4-(3-methyl-3-buten-1-yl)-
    • 1-fluoro-4-(3-methylbut-3-enyl)benzene
    • 4-(4-Fluorophenyl)-2-methyl-1-butene
    • Benzene, 1-fluoro-4-(3-methyl-3-butenyl)- (9CI)
    • AG-G-89007
    • CTK5D7493
    • KB-187055
    • 731773-12-9
    • SCHEMBL12327373
    • DTXSID80641177
    • 1-Fluoro-4-(3-methylbut-3-en-1-yl)benzene
    • MFCD07698636
    • AKOS006287748
    • MDL: MFCD07698636
    • Inchi: 1S/C11H13F/c1-9(2)3-4-10-5-7-11(12)8-6-10/h5-8H,1,3-4H2,2H3
    • InChI Key: MWORJQAASXZLDM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCC(=C)C

Computed Properties

  • Exact Mass: 164.100128577g/mol
  • Monoisotopic Mass: 164.100128577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.961
  • Boiling Point: 203.8°C at 760 mmHg
  • Flash Point: 69.6°C
  • Refractive Index: 1.488
  • LogP: 3.33440

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